Cas no 85407-65-4 (bicyclo[2.1.1]hexane-1,4-dicarboxylic acid)

Bicyclo[2.1.1]hexane-1,4-dicarboxylic acid is a rigid, bicyclic dicarboxylic acid derivative characterized by its unique strained ring structure. The bicyclo[2.1.1]hexane scaffold imparts high steric constraint and geometric stability, making it valuable in the design of conformationally restricted compounds. The two carboxylic acid groups at the 1- and 4-positions enable versatile functionalization, facilitating applications in polymer chemistry, ligand synthesis, and pharmaceutical intermediates. Its constrained geometry can enhance binding affinity in molecular recognition systems or serve as a building block for rigid-rod polymers. The compound’s structural rigidity also makes it useful in studying steric effects and strain in organic frameworks.
bicyclo[2.1.1]hexane-1,4-dicarboxylic acid structure
85407-65-4 structure
Product Name:bicyclo[2.1.1]hexane-1,4-dicarboxylic acid
CAS No:85407-65-4
MF:C8H10O4
MW:170.162602901459
MDL:MFCD20654527
CID:3163951
PubChem ID:86054365
Update Time:2025-05-24

bicyclo[2.1.1]hexane-1,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.1.1]hexane-1,4-dicarboxylicacid
    • bicyclo[2.1.1]hexane-1,4-dicarboxylic acid
    • Z1262545067
    • (1r,4r)-bicyclo[2.1.1]hexane-1,4-dicarboxylic acid
    • P19547
    • SCHEMBL16933182
    • MFCD20654527
    • DB-157146
    • CS-0184672
    • 85407-65-4
    • SB13299
    • EN300-90472
    • EN300-385269
    • AS-78613
    • SY322005
    • MDL: MFCD20654527
    • Inchi: 1S/C8H10O4/c9-5(10)7-1-2-8(3-7,4-7)6(11)12/h1-4H2,(H,9,10)(H,11,12)
    • InChI Key: PIFLRCNRXDHGOK-UHFFFAOYSA-N
    • SMILES: OC(C12CCC(C(=O)O)(C1)C2)=O

Computed Properties

  • Exact Mass: 170.05790880g/mol
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 271.3±15.0 °C at 760 mmHg
  • Flash Point: 132.1±16.9 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

bicyclo[2.1.1]hexane-1,4-dicarboxylic acid Security Information

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Additional information on bicyclo[2.1.1]hexane-1,4-dicarboxylic acid

Bicyclo[2.1.1]hexane-1,4-dicarboxylic Acid: A Comprehensive Overview

Bicyclo[2.1.1]hexane-1,4-dicarboxylic acid, also known by its CAS number 85407-65-4, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of dicarboxylic acids, which are widely used in the synthesis of polyesters, polyamides, and other polymers due to their versatile functional groups.

The molecular structure of bicyclo[2.1.1]hexane-1,4-dicarboxylic acid consists of a bicyclo framework with two carboxylic acid groups attached at the 1 and 4 positions. This arrangement imparts unique physical and chemical properties to the compound, making it a valuable building block in various chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including high-performance polymers and bio-based composites.

One of the most notable applications of bicyclo[2.1.1]hexane-1,4-dicarboxylic acid is in the development of cyclic esters and polyesters with enhanced mechanical and thermal properties. Researchers have demonstrated that this compound can be polymerized under mild conditions to form materials with excellent durability and resistance to environmental factors such as UV radiation and moisture.

In addition to its role in polymer synthesis, bicyclo[2.1.1]hexane-1,4-dicarboxylic acid has been explored for its potential in drug delivery systems and biomedical applications. Its rigid bicyclic structure allows for controlled drug release mechanisms, making it a promising candidate for targeted therapies.

Recent advancements in synthetic chemistry have also led to the development of novel methods for synthesizing bicyclo[2.1.1]hexane-1,4-dicarboxylic acid. These methods include catalytic asymmetric synthesis and bio-inspired approaches that mimic natural metabolic pathways. Such innovations have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The chemical stability of bicyclo[2.1.1]hexane-1,4-dicarboxylic acid under various environmental conditions has been extensively studied. Research indicates that this compound exhibits excellent resistance to oxidation and hydrolysis, which further enhances its suitability for use in demanding industrial and medical applications.

In conclusion, bicyclo[2.1.1]hexane-1,4-dicarboxylic acid (CAS No: 85407-65-4) is a versatile compound with a wide range of applications in materials science, polymer chemistry, and biomedicine. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers seeking to develop innovative materials and therapies.

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